Cas no 2229625-33-4 (3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2229625-33-4
• MF: C₁₀H₁₄F₂N₂O₂
• MW: 232.227169513702
• CID: 6519524
• PubChem ID: 165714320
• Update Time: 2025-05-26

3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• EN300-1951590
• 2229625-33-4

• Inchi： 1S/C10H14F2N2O2/c1-9(2,3)14-6-7(5-13-14)4-10(11,12)8(15)16/h5-6H,4H2,1-3H3,(H,15,16)
• InChI Key： FULUQSWTWSKRHQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=NN(C=1)C(C)(C)C)F

Computed Properties

• Exact Mass: 232.10233402g/mol
• Monoisotopic Mass: 232.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1-tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid

3-(1-Tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic Acid: A Comprehensive Overview

3-(1-Tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid, also known by its CAS registry number 2229625-33-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this molecule features a pyrazole ring substituted with a tert-butyl group at position 1 and a 2,2-difluoropropanoic acid moiety at position 4. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 3-(1-Tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid involves a multi-step process that typically begins with the preparation of the pyrazole core. Pyrazoles are heterocyclic compounds composed of two nitrogen atoms and three carbon atoms in a five-membered ring. The tert-butyl substitution at position 1 provides steric bulk, which can influence the molecule's stability and reactivity. The 2,2-difluoropropanoic acid group at position 4 introduces fluorine atoms, which are known to enhance lipophilicity and improve bioavailability in many drug candidates.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors. For instance, research published in 2023 demonstrated that certain pyrazole-containing compounds exhibit potent inhibitory activity against kinase enzymes, which are key targets in cancer therapy. The presence of the fluorinated propanoic acid group in 3-(1-Tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid may further enhance its ability to interact with these enzymatic targets, making it a promising candidate for drug development.

In addition to its enzymatic activity, this compound has shown potential in modulating ion channels and G-protein coupled receptors (GPCRs). These findings suggest that it could be explored as a lead compound for treating conditions such as inflammation, pain, and neurological disorders. Furthermore, its chemical stability and solubility properties make it suitable for formulation into various drug delivery systems.

The development of pyrazole-based drugs has been a focal point in medicinal chemistry over the past decade. The integration of fluorine atoms into these structures has been particularly beneficial due to their ability to modulate physical properties such as melting point and partition coefficient. In the case of 3-(1-Tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid, the fluorinated propanoic acid group not only enhances lipophilicity but also contributes to hydrogen bonding capabilities, which are crucial for bioavailability.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Its production process adheres to green chemistry principles, including the use of recyclable catalysts and solvents. Additionally, its degradation pathways have been studied to ensure that it does not persist in the environment or accumulate in living organisms.

In conclusion, 3-(1-Tert-butyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid, with its unique structural features and promising biological activities, represents a significant advancement in the field of pyrazole chemistry. As research continues to uncover its full potential, this compound is poised to play a vital role in the development of novel therapeutic agents for various medical conditions.